Cas no 1876968-02-3 (3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione)

• Product Name: 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione
• CAS No: 1876968-02-3
• MF: C₉H₁₉NO₂S
• MW: 205.317661523819
• CID: 5104100
• Update Time: 2026-03-03

3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-((2-ethylbutyl)amino)thietane 1,1-dioxide
• 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione

• Inchi： 1S/C9H19NO2S/c1-3-8(4-2)5-10-9-6-13(11,12)7-9/h8-10H,3-7H2,1-2H3
• InChI Key： ZQSLKPQRMBNZFE-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(NCC(CC)CC)C1

Additional information on 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione

Comprehensive Overview of 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1876968-02-3): Properties, Applications, and Industry Relevance

In the rapidly evolving field of specialty chemicals, 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione (CAS No. 1876968-02-3) has garnered significant attention due to its unique molecular structure and versatile applications. This sulfur-containing compound, characterized by its thietane-1,1-dione core, is increasingly studied for its potential in pharmaceuticals, agrochemicals, and advanced material synthesis. Researchers and industry professionals are actively exploring its reactivity profile, stability, and compatibility with modern green chemistry principles.

The compound's nomenclature highlights key functional groups: the 2-ethylbutyl moiety contributes to its lipophilicity, while the thietane-1,1-dione ring system offers distinctive electronic properties. Recent publications have focused on its role as a building block in heterocyclic chemistry, particularly in the design of novel bioactive molecules. With growing interest in sustainable synthetic methods, this compound's potential as a precursor for biodegradable materials aligns with current environmental concerns and regulatory trends.

Analytical characterization of CAS No. 1876968-02-3 reveals interesting physicochemical properties. The compound demonstrates moderate solubility in polar aprotic solvents, making it suitable for various catalytic transformations. Its thermal stability has been investigated for potential high-temperature applications, with studies suggesting optimal performance below 200°C. These characteristics position it as a candidate for advanced polymer modification and specialty coatings – areas experiencing increased demand in automotive and electronics sectors.

From a synthetic chemistry perspective, the amino-thietane-dione structure presents intriguing possibilities for molecular diversification. The secondary amine functionality allows for straightforward derivatization, while the sulfone group offers opportunities for chemo-selective reactions. Recent patent literature describes its utility in creating chiral auxiliaries and asymmetric catalysts, addressing the pharmaceutical industry's need for enantioselective synthesis methods.

In material science applications, researchers are examining the compound's potential in organic electronic devices. Its electron-withdrawing sulfone group and tunable alkyl chain suggest possible applications in organic semiconductors or charge transport materials. These investigations coincide with the global push toward flexible electronics and wearable technologies, making such research particularly timely and commercially relevant.

Quality control and analytical methodologies for 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione have advanced significantly. Modern techniques including HPLC-MS and multidimensional NMR provide comprehensive characterization, ensuring batch-to-batch consistency for industrial applications. These developments support the compound's growing use in high-purity applications where precise molecular structure is critical.

The commercial landscape for this specialty chemical reflects broader market trends. While production volumes remain modest compared to commodity chemicals, demand is steadily increasing in research institutions and innovative material developers. Suppliers are responding with improved scalable synthesis protocols and enhanced purity grades to meet diverse application requirements.

Looking forward, 3-[(2-ethylbutyl)amino]-1λ?-thietane-1,1-dione represents an excellent example of how specialized heterocyclic compounds can bridge multiple disciplines. Its ongoing investigation underscores the importance of molecular diversity in addressing contemporary challenges across pharmaceuticals, materials science, and sustainable chemistry. As research continues to uncover new applications and synthetic pathways, this compound will likely maintain its position as a valuable tool for chemical innovation.